Cas no 1357625-46-7 (1,3-Benzodioxole-5-sulfonamide, 6-chloro-2,2-difluoro-)

• Product Name: 1,3-Benzodioxole-5-sulfonamide, 6-chloro-2,2-difluoro-
• CAS No: 1357625-46-7
• MF: C₇H₄ClF₂NO₄S
• MW: 271.62576675415
• MDL: MFCD24842716
• CID: 5208570
• Update Time: 2026-03-06

1,3-Benzodioxole-5-sulfonamide, 6-chloro-2,2-difluoro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-sulfonamide, 6-chloro-2,2-difluoro-

• MDL： MFCD24842716
• Inchi： 1S/C7H4ClF2NO4S/c8-3-1-4-5(15-7(9,10)14-4)2-6(3)16(11,12)13/h1-2H,(H2,11,12,13)
• InChI Key： LATZISOUPMUVQG-UHFFFAOYSA-N
• SMILES： O1C2=CC(Cl)=C(S(N)(=O)=O)C=C2OC1(F)F

Additional information on 1,3-Benzodioxole-5-sulfonamide, 6-chloro-2,2-difluoro-

Introduction to 1,3-Benzodioxole-5-sulfonamide, 6-chloro-2,2-difluoro- (CAS No. 1357625-46-7)

1,3-Benzodioxole-5-sulfonamide, 6-chloro-2,2-difluoro- (CAS No. 1357625-46-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzodioxoles, which are characterized by a benzene ring fused with a dioxole ring. The presence of a sulfonamide group and the substitution with chlorine and difluoro moieties further enhances its chemical diversity and biological activity.

The molecular formula of 1,3-Benzodioxole-5-sulfonamide, 6-chloro-2,2-difluoro- is C₉H₆ClF₂N₂O₄S, and it has a molecular weight of approximately 298.70 g/mol. The compound is typically synthesized through a series of multi-step reactions involving the functionalization of benzodioxole derivatives with appropriate reagents to introduce the sulfonamide, chlorine, and difluoro groups. The synthetic route often involves the use of advanced organic chemistry techniques such as nucleophilic substitution, electrophilic aromatic substitution, and coupling reactions.

In recent years, 1,3-Benzodioxole-5-sulfonamide, 6-chloro-2,2-difluoro- has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases and proteases, which are crucial targets in the treatment of cancer and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 1,3-Benzodioxole-5-sulfonamide, 6-chloro-2,2-difluoro- demonstrated significant anti-proliferative effects on human cancer cell lines. The compound was found to selectively inhibit the growth of breast cancer cells while showing minimal cytotoxicity towards normal cells. This selective activity is attributed to its ability to modulate specific signaling pathways that are aberrantly activated in cancer cells.

Beyond its potential as an anticancer agent, 1,3-Benzodioxole-5-sulfonamide, 6-chloro-2,2-difluoro- has also been explored for its anti-inflammatory properties. In vitro studies have shown that the compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have therapeutic potential in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1,3-Benzodioxole-5-sulfonamide, 6-chloro-2,2-difluoro- have also been investigated to assess its suitability for clinical development. Preclinical studies in animal models have demonstrated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life in plasma, which are important factors for developing an effective drug candidate.

In addition to its biological activities, the physical properties of 1,3-Benzodioxole-5-sulfonamide, 6-chloro-2,2-difluoro- have been characterized to facilitate its handling and formulation. The compound is generally stable under standard laboratory conditions but may require protection from light and moisture to maintain its integrity over extended periods. It is typically supplied as a white or off-white solid with a melting point ranging from 180°C to 185°C.

The safety profile of 1,3-Benzodioxole-5-sulfonamide, 6-chloro-2,2-difluoro- has been evaluated through various toxicological studies. These studies have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed in preclinical models. However, as with any new chemical entity (NCE), further safety assessments will be necessary during clinical trials to ensure its safety in human subjects.

In conclusion, 1,3-Benzodioxole-5-sulfonamide, 6-chloro-2,2-difluoro- (CAS No. 1357625-46-7) represents a promising lead compound with diverse biological activities and favorable pharmacological properties. Its potential applications in cancer therapy and inflammatory diseases make it an attractive candidate for further development in drug discovery programs. Ongoing research continues to explore new avenues for optimizing its structure and enhancing its therapeutic efficacy while minimizing potential side effects.